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Compound of Interest

Compound Name: Glipizide-d11

Cat. No.: B562461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential technical information on Glipizide-d11, a deuterated

internal standard for the quantification of the anti-diabetic drug Glipizide. This document

outlines critical safety data, handling precautions, and the mechanistic action of Glipizide,

offering a vital resource for laboratory and drug development settings.

Core Data Presentation
For ease of reference and comparison, the following tables summarize the key quantitative

data for Glipizide-d11.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 1189426-07-0 [1][2]

Molecular Formula C₂₁H₁₆D₁₁N₅O₄S [1]

Molecular Weight 456.6 g/mol [1][2]

Appearance A solid [1]

Purity
≥98% deuterated forms (d₁-

d₁₁)
[1]

Solubility
DMSO: Slightly soluble, Ethyl

Acetate: Slightly soluble
[1]

Melting Point Undetermined [3]

Boiling Point Undetermined [3]

Stability ≥ 4 years when stored at -20°C [1]

Table 2: Toxicological Information
Data Point Value Source

Acute Oral Toxicity (Glipizide)
LD50 > 4 g/kg in all species

tested
[4]

Lowest Published Toxic Dose

(TDLo) (Glipizide)
379 μg/kg (oral, child) [5]

Germ Cell Mutagenicity
Suspected of causing genetic

defects (Category 2)
[3]

Reproductive Toxicity

Suspected of damaging fertility

or the unborn child (Category

2)

[3]

Skin Sensitization
May cause an allergic skin

reaction (Category 1)
[6]

Handling and Safety Precautions
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Glipizide-d11 is intended for research use only and is not for human or veterinary use.[1]

Adherence to proper laboratory safety protocols is essential when handling this compound.

Engineering Controls: Handle in a well-ventilated space, preferably within a fume hood or

under a dust control hood.[7] Ensure adequate ventilation to minimize exposure.[6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.[8]

Hand Protection: Use protective gloves, such as nitrile or neoprene gloves.[7]

Skin and Body Protection: Wear a lab coat or other suitable protective clothing.[6]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment, such as a P3 filter respirator.[6][7]

General Hygiene Measures: Wash hands thoroughly after handling.[6] Do not eat, drink, or

smoke when using this product.[6] Contaminated work clothing should not be allowed out of the

workplace and must be washed before reuse.[6]

First Aid Measures:

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. Seek medical attention if symptoms occur.[7][8]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If skin irritation or a rash occurs, seek medical advice.[7][8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[7][8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician.[7][8]

Storage and Disposal: Store in a tightly closed container at -20°C.[1] Dispose of contents and

container to an approved waste disposal plant in accordance with local, regional, and national

regulations.[8] Do not allow the substance to enter sewers or surface/ground water.[3]
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Mechanism of Action: Signaling Pathway
Glipizide, and by extension its deuterated form, primarily functions by stimulating insulin

release from pancreatic β-cells.[9][10] This action is mediated through the inhibition of ATP-

sensitive potassium (K-ATP) channels in the β-cell membrane.[11][12] The following diagram

illustrates this signaling pathway.

Pancreatic β-Cell

Glipizide ATP-sensitive K+ Channel (K-ATP)
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Glipizide's mechanism of action in pancreatic β-cells.

Experimental Protocols
Glipizide-d11 is primarily utilized as an internal standard for the quantification of Glipizide in

biological samples by methods such as gas chromatography-mass spectrometry (GC-MS) or

liquid chromatography-mass spectrometry (LC-MS).[1] While specific, detailed experimental

protocols are often developed and validated in-house by individual research laboratories, the

general workflow for such an analysis is outlined below.

General Workflow for Quantification of Glipizide using
Glipizide-d11 by LC-MS
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1. Biological Sample Collection
(e.g., Plasma, Serum)

2. Spiking with Glipizide-d11
(Internal Standard)

3. Sample Preparation
(e.g., Protein Precipitation, Liquid-Liquid Extraction)

4. Evaporation and Reconstitution
in Mobile Phase

5. Liquid Chromatography
(Separation of Analytes)

6. Mass Spectrometry
(Detection and Quantification)

7. Data Analysis
(Ratio of Glipizide to Glipizide-d11)

Click to download full resolution via product page

A typical workflow for LC-MS quantification.

Methodology Outline:

Standard Preparation: Prepare a series of calibration standards containing known

concentrations of Glipizide and a fixed concentration of Glipizide-d11.

Sample Preparation:
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Thaw biological samples (e.g., plasma, serum).

Aliquot a specific volume of the sample.

Add a precise amount of Glipizide-d11 internal standard solution.

Perform an extraction procedure to remove proteins and other interfering substances. This

may involve protein precipitation with a solvent like acetonitrile or a liquid-liquid extraction.

Centrifuge the samples to pellet any precipitate.

Transfer the supernatant to a clean tube.

Evaporate the solvent under a stream of nitrogen.

Reconstitute the dried extract in the mobile phase used for the LC separation.

LC-MS/MS Analysis:

Inject the prepared samples and calibration standards into the LC-MS/MS system.

Separate Glipizide and Glipizide-d11 from other components using a suitable analytical

column (e.g., a C18 column).

Detect and quantify the parent and daughter ions of both Glipizide and Glipizide-d11
using multiple reaction monitoring (MRM) mode.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Glipizide to Glipizide-d11
against the concentration of the calibration standards.

Determine the concentration of Glipizide in the unknown samples by interpolating their

peak area ratios from the calibration curve.

This guide provides a foundational understanding of the safety, handling, and application of

Glipizide-d11 for research professionals. Always refer to the most current Safety Data Sheet
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provided by the supplier before use and ensure all laboratory activities are conducted in

accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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